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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information and troubleshooting guidance on the use of

antacids for equine gastric ulcer syndrome (EGUS).

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for antacids in horses?

Antacids are chemical compounds, such as magnesium hydroxide and aluminum hydroxide,

that work by neutralizing existing stomach acid.[1] This action provides a temporary increase in

the gastric pH, making the environment less acidic.[1] Some antacids may also bind to pepsin

and other substances that can be damaging to the gastric mucosa.[1]

Q2: What are the major limitations of using antacids for treating equine ulcers?

The primary limitations of antacids in equine ulcer management include:

Short Duration of Action: The buffering effect of antacids is short-lived, typically lasting only

for a few hours.[2] Studies have shown that the gastric pH returns to its natural level within

four hours of administration.[1]

Frequent Administration Required: Due to their short duration of effect, antacids need to be

administered frequently, up to every few hours, to maintain a higher gastric pH.[3][4] This
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frequent dosing schedule can be impractical and stressful for the horse.[4]

Lack of Evidence for Ulcer Healing: While antacids can temporarily raise gastric pH,

research has not demonstrated that they effectively heal existing gastric ulcers.[1] One study

on a pelleted antacid that neutralized the gastric environment for six hours found that it did

not heal ulcers.[1]

Potential for "Acid Rebound": After the antacid's effect wears off, the stomach may

compensate by increasing acid production, a phenomenon known as acid rebound.[1][3] This

can potentially worsen existing ulcers or increase the risk of new ones forming.[3]

Interference with Digestion: The stomach's acidic environment is crucial for activating

digestive enzymes to begin breaking down food.[2] By neutralizing this acid, antacids can

interfere with the initial stages of digestion.[2]

Adverse Effects: While generally safe, overuse of certain antacids can lead to side effects.

Aluminum hydroxide may cause loss of appetite and constipation, while magnesium

hydroxide can have a laxative effect, potentially leading to electrolyte imbalances.[2]

Q3: Are antacids effective for preventing ulcers?

Antacids may offer a temporary buffer against stomach acid, which could theoretically reduce

the risk of ulcer formation for a very short period.[1] However, they do not address the

underlying causes of ulcer development, such as high grain intake, stress, and infrequent

feeding.[1] Therefore, they are not considered an effective long-term preventative strategy.[2]

Q4: How do antacids compare to other EGUS treatments like proton pump inhibitors (PPIs) and

H2-receptor antagonists?

Proton pump inhibitors (e.g., omeprazole) and H2-receptor antagonists (e.g., ranitidine) have

different mechanisms of action and are generally considered more effective for treating and

preventing equine ulcers than antacids.

Proton Pump Inhibitors (PPIs): Omeprazole is an FDA-approved treatment for EGUS that

works by blocking the production of stomach acid.[5][6] It has a much longer duration of

action than antacids, requiring only once-daily administration.[7]
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H2-Receptor Antagonists: Ranitidine and cimetidine are histamine blockers that reduce the

amount of stomach acid produced.[3] Studies have shown that the effects of ranitidine on

gastric pH are significantly greater and longer-lasting than those of antacids.[3]

Troubleshooting Guide
Problem: My horse is still showing signs of discomfort (e.g., poor appetite, mild colic) despite

being on an antacid regimen.

Possible Cause: The antacid is only providing temporary relief and is not healing the

underlying ulcers. The short duration of action means the stomach is acidic for significant

periods, leading to continued irritation.

Troubleshooting Steps:

Consult a veterinarian: A definitive diagnosis through gastroscopy is crucial to determine

the presence, severity, and type (squamous or glandular) of ulcers.[8]

Consider alternative therapies: Discuss the use of more effective, longer-acting

medications such as omeprazole (a proton pump inhibitor) or ranitidine (an H2-receptor

antagonist) with your veterinarian.[2][9]

Implement management changes: Address underlying risk factors by providing free-choice

access to forage, reducing grain in the diet, increasing turnout time, and minimizing stress.

[10][11]

Problem: I am concerned about the "acid rebound" effect with antacids.

Possible Cause: The intermittent use of antacids can lead to a compensatory increase in

gastric acid production.

Troubleshooting Steps:

Avoid abrupt withdrawal: If you have been using antacids long-term, tapering the dose

may help mitigate a rebound effect, although this is not well-documented in horses.

Transition to a more consistent acid-suppressing medication: Switching to a daily

medication like omeprazole can provide more stable control of gastric pH and avoid the
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peaks and troughs associated with antacid use.[5]

Focus on dietary management: A diet high in forage, particularly alfalfa, can provide a

natural buffering effect without the risk of acid rebound.[12]

Data Presentation
Table 1: Comparison of Efficacy of Different Gastric Ulcer Therapies in Horses

Treatment
Mechanism of
Action

Duration of
Effect

Efficacy in
Healing
Squamous
Ulcers

Efficacy in
Healing
Glandular
Ulcers

Antacids

Neutralize

existing stomach

acid

Short (minutes to

a few hours)[13]

Not proven to be

effective[9]
Not effective

Omeprazole

(PPI)

Blocks acid

production

Long (up to 24

hours)[11]

Highly

effective[13]

Less effective

than for

squamous

ulcers[13]

Ranitidine (H2

Antagonist)

Reduces acid

production

Moderate (up to

8 hours)[9]
Effective[9]

Limited data,

likely less

effective than for

squamous ulcers

Sucralfate

Forms a

protective barrier

over ulcers

Moderate

Not effective

alone, but can be

used with

omeprazole for

glandular

disease[9]

May reduce

severity when

used with

omeprazole[9]

Table 2: Quantitative Data from Equine Gastric pH Studies
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Study Intervention Dosage Peak Gastric pH
Duration of pH
Elevation (above
baseline)

Aluminum

hydroxide/magnesium

hydroxide antacid

30g aluminum

hydroxide / 15g

magnesium hydroxide

5.2 +/- 0.62 At least 2 hours[14]

Ranitidine 6.6 mg/kg
Significantly greater

than antacid

Significantly longer

than antacid[3]

Famotidine Not specified
Significantly greater

than antacid
Longer than antacid[3]

Omeprazole 4 mg/kg/day

Not specified, but acid

secretion reduced by

90-99%

Up to 24 hours[13]

Experimental Protocols
Protocol 1: Assessing the Efficacy of an Antacid on Gastric pH in Horses

Objective: To determine the effect of a single oral dose of an aluminum

hydroxide/magnesium hydroxide antacid on the gastric pH of clinically normal adult horses.

Animals: 5 clinically normal adult horses with chronically implanted gastric cannulas.

Procedure:

Each horse receives all 5 treatments in a randomized, controlled trial design:

30 g of aluminum hydroxide/15 g of magnesium hydroxide

12 g of aluminum hydroxide/6 g of magnesium hydroxide

10.5 g of bismuth subsalicylate

26.25 g of bismuth subsalicylate
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5% methylcellulose (control)

Only one experiment is performed per day.

Gastric pH is measured via a glass electrode inserted through the gastric cannula for 1

hour before treatment (baseline) and continuously for 2 hours after treatment.

Horses are withheld from food and water during the experiment.

Data Analysis: Post-treatment gastric pH values are compared with pre-treatment (baseline)

gastric pH values to determine the significance of any increase.[14]
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Caption: Signaling pathway for gastric acid secretion and mechanisms of action for various

ulcer medications.
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Caption: A typical experimental workflow for evaluating the effect of an oral medication on

equine gastric pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. madbarn.ca [madbarn.ca]

2. madbarn.com [madbarn.com]

3. proequinegrooms.com [proequinegrooms.com]

4. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]

5. pbsanimalhealth.com [pbsanimalhealth.com]

6. Gastric Ulcers in Horses – Treatment & Prevention [smartpakequine.com]

7. stablemanagement.com [stablemanagement.com]

8. thehorse.com [thehorse.com]

9. Gastric Ulcers in Horses - Digestive System - MSD Veterinary Manual
[msdvetmanual.com]

10. ker.com [ker.com]

11. canr.msu.edu [canr.msu.edu]

12. ker.com [ker.com]

13. docs.boehringer-ingelheim.com [docs.boehringer-ingelheim.com]

14. Effect of aluminum hydroxide/magnesium hydroxide antacid and bismuth subsalicylate
on gastric pH in horses - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Overcoming Limitations of
Antacids in Equine Ulcer Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15191362#overcoming-limitations-of-antacids-in-
equine-ulcer-management]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15191362?utm_src=pdf-custom-synthesis
https://madbarn.ca/antacid-supplements-for-horses/
https://madbarn.com/antacid-supplements-for-horses/
https://proequinegrooms.com/antacids-for-horses-are-they-worth-it/
https://irp-cdn.multiscreensite.com/d048e3f1/files/uploaded/u-Recommendations%20for%20the%20diagnosis%20and%20treatment%20of%20equine%20gastric%20ulcer%20syndrome.pdf
https://www.pbsanimalhealth.com/blog/learning-center/b/horse-digestive-issues/
https://www.smartpakequine.com/learn-health/ulcer-horse
https://stablemanagement.com/articles/gastric-ulcers/
https://thehorse.com/113165/equine-gastric-ulcer-syndrome-consensus-statement/
https://www.msdvetmanual.com/digestive-system/gastrointestinal-ulcers-in-large-animals/gastric-ulcers-in-horses
https://www.msdvetmanual.com/digestive-system/gastrointestinal-ulcers-in-large-animals/gastric-ulcers-in-horses
https://ker.com/equinews/ulcers-horses-digestive-supplements-acid-rebound/
https://www.canr.msu.edu/jackson/uploads/6%20Equine%20Gastric%20Ulcers.pdf
https://ker.com/equinews/alfalfa-potential-natural-antacid-for-horses-suffering-glandular-gastric-disease/
https://docs.boehringer-ingelheim.com/AH/egus-technical-bulletins_the-treatment.pdf
https://pubmed.ncbi.nlm.nih.gov/8641951/
https://pubmed.ncbi.nlm.nih.gov/8641951/
https://www.benchchem.com/product/b15191362#overcoming-limitations-of-antacids-in-equine-ulcer-management
https://www.benchchem.com/product/b15191362#overcoming-limitations-of-antacids-in-equine-ulcer-management
https://www.benchchem.com/product/b15191362#overcoming-limitations-of-antacids-in-equine-ulcer-management
https://www.benchchem.com/product/b15191362#overcoming-limitations-of-antacids-in-equine-ulcer-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15191362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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